molecular formula C15H19N3O2 B10843931 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine

4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine

Cat. No. B10843931
M. Wt: 273.33 g/mol
InChI Key: PXFGMZGVHWPLCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine is an organic compound that belongs to the class of phenylimidazoles. This compound is characterized by the presence of an imidazole ring linked to a phenoxy group, which is further connected to a morpholine ring through an ethyl chain. The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine typically involves the following steps:

    Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles in the presence of a nickel catalyst.

    Attachment of the Phenoxy Group: The phenoxy group is introduced through a nucleophilic substitution reaction, where a phenol derivative reacts with an appropriate halide.

    Linking the Ethyl Chain: The ethyl chain is introduced via an alkylation reaction, where an ethyl halide reacts with the phenoxy group.

    Formation of the Morpholine Ring: The final step involves the formation of the morpholine ring through a cyclization reaction involving an appropriate amine and an epoxide.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Types of Reactions:

    Oxidation: The imidazole ring can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

    Reduction: Reduction reactions can be performed on the imidazole ring to yield reduced derivatives.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

    Substitution: Nucleophilic substitution reactions often involve the use of alkyl halides and appropriate bases.

Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound.

Mechanism of Action

The mechanism of action of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine involves its interaction with specific molecular targets and pathways:

Similar Compounds:

Comparison: this compound is unique due to its specific combination of the imidazole, phenoxy, and morpholine moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity profiles.

properties

Molecular Formula

C15H19N3O2

Molecular Weight

273.33 g/mol

IUPAC Name

4-[2-(4-imidazol-1-ylphenoxy)ethyl]morpholine

InChI

InChI=1S/C15H19N3O2/c1-3-15(4-2-14(1)18-6-5-16-13-18)20-12-9-17-7-10-19-11-8-17/h1-6,13H,7-12H2

InChI Key

PXFGMZGVHWPLCC-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCOC2=CC=C(C=C2)N3C=CN=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.